Cas no 1963625-67-3 (Ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate)

• Product Name: Ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate
• CAS No: 1963625-67-3
• MF: C₁₃H₁₆BrClO₃
• MW: 335.621342658997
• CID: 5840739
• PubChem ID: 108396245
• Update Time: 2025-06-08

Ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-738749
• 1963625-67-3
• ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate
• Ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate

• Inchi： 1S/C13H16BrClO3/c1-4-18-12(17)13(2,3)11(16)8-5-6-9(14)10(15)7-8/h5-7,11,16H,4H2,1-3H3
• InChI Key： IGUGDTFIIUDVPA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C(C(C(=O)OCC)(C)C)O

Computed Properties

• Exact Mass: 333.99713g/mol
• Monoisotopic Mass: 333.99713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on Ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate

Ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate (CAS No. 1963625-67-3): A Comprehensive Overview

Ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate, identified by its CAS number 1963625-67-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and aliphatic structure, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both bromo and chloro substituents on the phenyl ring, coupled with a hydroxyl group and a dimethylpropanoate ester moiety, makes it a versatile intermediate for various chemical transformations.

The< strong>Ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate molecule exhibits a unique set of physicochemical properties that contribute to its utility in synthetic protocols. The bromo and chloro atoms serve as reactive sites for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, influencing the compound's solubility and stability. The dimethylpropanoate ester provides a site for further derivatization, allowing for the creation of more complex molecules.

In recent years, there has been growing interest in the development of novel pharmaceutical agents derived from aromatic heterocycles. The< strong>4-bromo-3-chlorophenyl moiety is particularly noteworthy, as it is frequently encountered in biologically active compounds. Studies have shown that such substituted phenyl rings can enhance binding affinity to target proteins, making them valuable in the design of small-molecule drugs. The< strong>3-hydroxy-2,2-dimethylpropanoate group adds another layer of complexity, potentially influencing metabolic pathways and drug efficacy.

One of the most compelling aspects of< strong>Ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate is its role as a building block in organic synthesis. Researchers have leveraged its structural features to develop novel synthetic routes for more complex molecules. For instance, the bromo and chloro substituents can be selectively removed or modified using palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or alkyl groups. This flexibility makes it an invaluable reagent in the synthesis of pharmacologically relevant compounds.

The< strong>Ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate molecule has also been explored in the context of medicinal chemistry. Its structural motifs are reminiscent of known bioactive agents, suggesting potential therapeutic applications. For example, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The hydroxyl group can be oxidized to form a ketone or aldehyde, which can then be further functionalized to produce more complex pharmacophores.

In addition to its pharmaceutical applications,< strong>Ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate has found utility in materials science. Its ability to undergo various chemical transformations makes it a suitable candidate for the synthesis of polymers and advanced materials. Researchers have explored its use in creating novel coatings and adhesives with enhanced mechanical and chemical properties. The presence of both aromatic and aliphatic components also makes it a candidate for applications in organic electronics.

The synthesis of< strong>Ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate involves multiple steps that highlight the compound's complexity. Typically, it is prepared through a multi-step sequence that begins with the bromination and chlorination of a phenol derivative followed by esterification. Each step requires careful optimization to ensure high yield and purity. Recent advances in catalytic methods have improved the efficiency of these reactions, making the synthesis more scalable and cost-effective.

In conclusion, Ethyl 3-(4-bromo-3-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate (CAS No. 1963625-67-3) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it a valuable intermediate for synthetic transformations and a promising candidate for drug discovery efforts. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.